BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Vidofludimus

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vidofludimus

Cat. No.: B1631139

Essential Safety and Handling Guide for
Vidofludimus

Vidofludimus is an investigational small molecule inhibitor of dihydroorotate dehydrogenase
(DHODH) with potential anti-inflammatory and immunomodulating properties.[1] As a potent
compound, adherence to strict safety protocols is imperative to ensure the well-being of
laboratory personnel and to prevent environmental contamination. This guide provides
comprehensive, step-by-step procedures for the safe handling, storage, and disposal of
Vidofludimus in a research and development setting.

Hazard Identification and Classification

According to the Material Safety Data Sheet (MSDS), Vidofludimus is classified with the
following hazards:

e Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

o Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[2]

It is crucial to avoid inhalation, ingestion, and direct contact with skin and eyes.[2]
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Personal Protective Equipment (PPE) and
Engineering Controls

The handling of potent compounds like Vidofludimus necessitates a multi-layered approach to
safety, combining appropriate PPE with robust engineering controls.

Required Personal Protective Equipment

All personnel must be trained in the proper use of the following PPE before handling
Vidofludimus:[3][4]

¢ Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times. It is
recommended to use double gloves, with the outer pair being disposed of immediately after
handling the compound.

» Eye Protection: ANSI Z87.1 compliant safety glasses with side shields are the minimum
requirement.[5] For procedures with a risk of splashing, chemical splash goggles or a face
shield should be used.

o Lab Coat: A clean, buttoned lab coat, preferably a disposable one made of a protective
material like Tyvek®, should be worn to protect against skin contact.[6]

o Respiratory Protection: For procedures that may generate dust or aerosols, such as
weighing or preparing solutions, a NIOSH-approved respirator is necessary. An N95
respirator may be sufficient for small quantities, while a powered air-purifying respirator
(PAPR) may be required for larger amounts or in case of insufficient ventilation.[7][8]

Engineering Controls

Engineering controls are the primary means of minimizing exposure to hazardous substances.

o Chemical Fume Hood: All manipulations of solid Vidofludimus and concentrated solutions
should be performed in a certified chemical fume hood to prevent the inhalation of dust or
vapors.[3]

» Ventilation: The laboratory should have a well-maintained ventilation system that ensures a
negative pressure environment, preventing the escape of contaminants.
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Standard Operating Procedures for Vidofludimus

A clear and detailed workflow is essential for the safe handling of Vidofludimus from receipt to
disposal.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.
e The container should be dated upon arrival and again when opened.[9]

» Store Vidofludimus in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and sources of ignition.[2]

e The recommended storage temperature for the powder form is -20°C, and for solutions in
solvent is -80°C.[2]

Preparation and Weighing

o Perform all weighing operations within a chemical fume hood or a containment glove box.

o Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.) for handling
Vidofludimus.

o Clean all equipment thoroughly after use.

Experimental Use

o Handle all solutions and experimental setups within a chemical fume hood.
e Avoid the formation of aerosols.
e Do not eat, drink, or smoke in the laboratory where Vidofludimus is being handled.[2]

e Wash hands thoroughly after handling the compound, even if gloves were worn.[2]

Spill Management

 In case of a spill, evacuate the area and prevent others from entering.
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o Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

o For small spills of solid material, gently cover with a damp paper towel to avoid raising dust,
then carefully scoop into a sealed container for disposal.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

e Thoroughly decontaminate the spill area with an appropriate solvent, followed by soap and
water.

Disposal

o All waste contaminated with Vidofludimus, including empty containers, used PPE, and spill
cleanup materials, must be disposed of as hazardous waste.

» Dispose of contents and containers to an approved waste disposal plant.[2]

e Do not dispose of Vidofludimus down the drain, as it is very toxic to aquatic life.[2]

First Aid Measures

In the event of exposure, immediate action is critical.

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding the eyelids open. Seek prompt medical attention.[2]

« Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water. If irritation persists, seek medical attention.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.
Seek immediate medical attention.[2]

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water and call a poison center
or physician immediately.[2]

Quantitative Data for Vidofludimus
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The following table summarizes the key quantitative information for Vidofludimus.

Property Value Reference
Chemical Formula C20H18FNO4 [2]
Molecular Weight 355.36 g/mol [2]
CAS Number 717824-30-1 [2]

-20°C (powder), -80°C (in
Storage Temperature [2]

solvent)

Safe Handling Workflow for Vidofludimus

The following diagram illustrates the logical workflow for the safe handling of Vidofludimus in a
laboratory setting.
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Caption: Workflow for the safe handling of Vidofludimus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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